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Comparative Performance of Extraction Systems

The table below summarizes experimental data for different solvent extraction systems, primarily for lithium

extraction from high Mg/Li ratio brines.

Extraction
System

Extraction
Efficiency

Separation
Factor (Li/Mg
or βLi/Mg)

Key Advantages Key Limitations

TBP/DOP-
FeCl₃ [1]

~99.5% (3-
stage) [1]

Not specified Eliminates third-phase
formation; allows lower TBP

concentration [1]

Uses FeCl₃ as a
co-extractant [1]

TBP-
Cyanex 272
[2]

Not specified >1000 [2] Stripping with water only;

avoids strong acids/alkalis;
simpler, more environmentally

friendly process [2]

Requires

saponification of
Cyanex 272 [2]

P248-FeCl₃
[3]

~95%

(single-
stage) [3]

315 [3] High theoretical stability; low

solubility loss; designed for
high Mg/Li ratio brines [3]

Newer extractant;

requires FeCl₃ co-
extractant [3]
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Extraction
System

Extraction
Efficiency

Separation
Factor (Li/Mg
or βLi/Mg)

Key Advantages Key Limitations

TBP-MNPK-
FeCl₃ [4]

85.4%
(single-

stage) [4]

315 [4] Prevents third-phase
formation; fast phase

separation (50s); low solvent
loss [4]

Moderate single-
stage efficiency [4]

Detailed Experimental Protocols

Here are the methodologies for the key extraction systems cited in the research:

1. TBP/DOP-FeCl₃ Synergistic System [1]

Reagents: Tributyl phosphate (TBP), Dioctyl Phthalate (DOP), sulfonated kerosene, FeCl₃, and a
simulated brine solution containing Li⁺ and Mg²⁺.

Procedure: The organic phase was prepared with 40% (v/v) TBP and 20% (v/V) DOP, diluted in
sulfonated kerosene. This was mixed with the aqueous brine solution at a set phase ratio. The

mixture was shaken vigorously for a set time to achieve equilibrium, and then allowed to separate.
Lithium concentration in the aqueous phase was measured before and after extraction to determine

efficiency.
Analysis: Extraction efficiency was calculated based on the distribution of Li⁺. A three-stage

countercurrent simulation was performed to achieve 99.5% efficiency [1].

2. Environmentally Friendly TBP-Cyanex 272 System [2]

Reagents: Tributyl phosphate (TBP), bis-(2,4,4-trimethylpentyl)-phosphinic Acid (Cyanex 272),

kerosene, LiCl, MgCl₂.
Procedure: The organic phase was composed of 70% TBP and 30% saponified Cyanex 272 by

volume. This phase was mixed with the feed brine. After extraction, the loaded organic phase was
stripped using deionized water instead of strong acids.

Analysis: The efficiency was evaluated based on the separation factor (βLi/Mg) and the success of
the stripping step with pure water [2].

3. P248-FeCl₃ System [3]

Reagents: Bis(2-ethylhexyl) phenylphosphonate (P248), industrial kerosene, FeCl₃•6H₂O,
MgCl₂•6H₂O, LiCl•H₂O.
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Procedure: The organic phase was prepared with 60% P248 and 40% kerosene (v/v) and pre-loaded

with Fe³⁺ ions. It was then mixed with the simulated brine at an optimum phase ratio (O/A = 1) and
acidity (H⁺ concentration of 0.05 mol/L).

Analysis: Single-stage extraction efficiency and the Li/Mg separation factor were determined. A
McCabe-Thiele diagram was constructed to predict theoretical extraction stages [3].

Experimental Workflow for Solvent Extraction

The following diagram outlines a general workflow for evaluating solvent extraction systems, integrating the

key steps from the protocols above.
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Evaluate Performance

End Experiment
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Key Insights for Application

While the direct data on pharmaceutical extraction is limited, the comparative principles from these metal

extraction studies can be informative:

Synergistic systems often outperform single extractants, as seen with TBP/DOP, by improving

efficiency and solving operational issues like third-phase formation [1].
Process environmental impact and safety are critical design parameters. The TBP-Cyanex 272

system is a notable example for eliminating corrosive reagents [2].
Extractant molecular structure influences performance and stability. The design of P248, with a

benzene ring conjugated to the P=O bond, aimed for higher stability compared to traditional
extractants like TBP [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [dioctyl phosphate extraction efficiency comparison]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b585415#dioctyl-phosphate-

extraction-efficiency-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/b585415#dioctyl-phosphate-extraction-efficiency-comparison
https://www.smolecule.com/products/b585415#dioctyl-phosphate-extraction-efficiency-comparison
https://www.smolecule.com/products/b585415#dioctyl-phosphate-extraction-efficiency-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s585415?utm_src=pdf-bulk
https://www.smolecule.com/products/s585415?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

